Cas no 105163-71-1 (Pyridine,4-[2-(butylthio)ethyl]-)

• Product Name: Pyridine,4-[2-(butylthio)ethyl]-
• CAS No: 105163-71-1
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 163221
• PubChem ID: 3064642
• Update Time: 2025-04-19

Pyridine,4-[2-(butylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-[2-(butylthio)ethyl]-
• 4-(2-butylsulfanylethyl)pyridine
• 4-(2-Butylthioethyl)pyridine
• AC1MI88A
• BRN 4841027
• LS-130332
• Pyridine, 4-(2-(butylthio)ethyl)-
• 105163-71-1
• DTXSID00146992

• Inchi： 1S/C11H17NS/c1-2-3-9-13-10-6-11-4-7-12-8-5-11/h4-5,7-8H,2-3,6,9-10H2,1H3
• InChI Key： PIQWENXMGRMGOC-UHFFFAOYSA-N
• SMILES： S(CCC1C=CN=CC=1)CCCC

Computed Properties

• Exact Mass: 195.10831
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives